Cas no 4668-74-0 ((1beta,11beta,12alpha)-1,11,12-trihydroxypicras-3-ene-2,16-dione)

• Product Name: (1beta,11beta,12alpha)-1,11,12-trihydroxypicras-3-ene-2,16-dione
• CAS No: 4668-74-0
• MF: C₂₀H₂₈O₆
• MW: 364.432726860046
• CID: 1517777
• PubChem ID: 12304890
• Update Time: 2025-04-21

(1beta,11beta,12alpha)-1,11,12-trihydroxypicras-3-ene-2,16-dione Chemical and Physical Properties

Names and Identifiers

• (1beta,11beta,12alpha)-1,11,12-trihydroxypicras-3-ene-2,16-dione
• (1β,11β,12α)-1,11,12-trihydroxypicras-3-ene-2,16-dione
• picras-3-ene-2,16-dione, 1,11,12-trihydroxy-, (1β,11β,12α)-
• LogP
• 1β,11β,12α-Trihydroxypicras-3-ene-2,16-dione
• Klaineanone
• SCHEMBL16681315
• Phenanthro(10,1-bc)pyran-5,10-dione, 1,2,3,3abeta,4,6abeta,7,7aalpha,11,11a,11balpha,11c-dodecahydro-1beta,2alpha,11beta-trihydroxy-3alpha,8,11abeta,11cbeta-tetramethyl-
• 1,2,3,3Abeta,4,6abeta,7,7aalpha,11,11a,11balpha,11c-dodecahydro-1beta,2alpha,11beta-trihydroxy-3alpha,8,11abeta,11cbeta-tetramethylphenanthro(10,1-bc)pyran-5,10-dione
• DTXSID10196903
• 4668-74-0

• Inchi： 1S/C20H28O6/c1-8-5-12(21)18(25)20(4)10(8)6-13-19(3)11(7-14(22)26-13)9(2)15(23)16(24)17(19)20/h5,9-11,13,15-18,23-25H,6-7H2,1-4H3/t9-,10+,11+,13-,15-,16+,17+,18-,19-,20+/m1/s1
• InChI Key： WJMXTGAXNJDIRW-IKRQWABHSA-N
• SMILES： O1C(C[C@H]2[C@@H](C)[C@H]([C@@H]([C@@H]3[C@@]4(C)[C@@H](C(C=C(C)[C@@H]4C[C@@H]1[C@]32C)=O)O)O)O)=O

Computed Properties

• Exact Mass: 364.18858861g/mol
• Monoisotopic Mass: 364.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids